Cas no 2201540-39-6 (N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide)

• Product Name: N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide
• CAS No: 2201540-39-6
• MF: C₁₈H₂₃FN₂O₂
• MW: 318.385828256607
• CID: 6597604
• PubChem ID: 138998354
• Update Time: 2025-10-12

N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[4-(4-fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl}prop-2-enamide
• 2201540-39-6
• Z2228021586
• EN300-26579021
• N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide

• Inchi： 1S/C18H23FN2O2/c1-3-17(22)20-9-6-18(23)21-10-7-14(8-11-21)16-5-4-15(19)12-13(16)2/h3-5,12,14H,1,6-11H2,2H3,(H,20,22)
• InChI Key： NZIUITYUTSSJJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CCN(C(CCNC(C=C)=O)=O)CC1

Computed Properties

• Exact Mass: 318.17435614g/mol
• Monoisotopic Mass: 318.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide

N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2201540-39-6, commonly referred to as N-[3-[4-(4-fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a piperidine ring system with a propionamide moiety, making it a potential candidate for various therapeutic applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as G protein-coupled receptors (GPCRs) and ion channels. The presence of a fluorine atom in the aromatic ring of this compound adds an additional layer of complexity, potentially influencing its pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its propionamide group, which has been shown to enhance the stability and solubility of molecules in aqueous environments. This feature is particularly advantageous in drug delivery systems, where maintaining optimal drug concentrations is critical for therapeutic efficacy.

Furthermore, the 4-fluoro-2-methylphenyl group attached to the piperidine ring introduces steric and electronic effects that could modulate the compound's interactions with biological systems. Recent research has demonstrated that such substituents can significantly impact the selectivity and potency of bioactive molecules, making this compound a promising lead for further exploration.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and amide bond formations. The optimization of these steps is crucial to ensure high yields and purity, which are essential for subsequent biological testing.

From a pharmacological standpoint, N-[3-[4-(4-fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide has shown potential in several therapeutic areas. For instance, its ability to inhibit certain enzymes involved in inflammatory pathways suggests its utility in treating conditions such as arthritis and neurodegenerative diseases.

Additionally, preliminary in vitro studies have indicated that this compound may possess anti-cancer properties by targeting key signaling pathways involved in tumor growth and metastasis. These findings underscore the need for further preclinical studies to evaluate its safety and efficacy.

In conclusion, N-[3-[4-(4-fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide represents a fascinating example of how structural complexity can be harnessed to design novel bioactive molecules with diverse therapeutic applications. As research in this area continues to evolve, this compound stands as a testament to the ingenuity and precision required in modern drug discovery.